AM7499

• CAS No.: 1577226-19-7
• Product Name: AM7499
• Molecular Formula: C24H36O5
• Molecular Weight: 404.55
• IUPAC Name: butyl 2-[(6aR,9R,10aR)-1-hydroxy-9-(hydroxymethyl)-6,6-dimethyl-6H,6aH,7H,8H,9H,10H,10aH-benzo[c]isochromen-3-yl]-2-methylpropanoate
• Standard InChI: InChI=1S/C24H36O5/c1-6-7-10-28-22(27)23(2,3)16-12-19(26)21-17-11-15(14-25)8-9-18(17)24(4,5)29-20(21)13-16/h12-13,15,17-18,25-26H,6-11,14H2,1-5H3/t15-,17-,18-/m1/s1
• Standard InChIKey: OSVHLUXLWQLPIY-KBAYOESNSA-N
• SMILES: CC(C)(C1=CC(O)=C2C(OC(C)(C)[C@]3([H])CC[C@@H](CO)C[C@@]23[H])=C1)C(OCCCC)=O
• Appearance: Solid powder
• Description: AM7499 is a non-selective cannabinoid receptor agonist . It has been designed to be readily hydrolysed by plasma esterases and to be less prone to deposition in bodily fat than existing classical cannabinoid agonists. AM7499 exhibits remarkably high in vitro and in vivo potency with shorter duration of action than the currently existing classical cannabinoid agonists.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AM7499; AM 7499; AM-7499.
• Reference: 1: Kulkarni S, Nikas SP, Sharma R, Jiang S, Paronis CA, Leonard MZ, Zhang B, Honrao C, Mallipeddi S, Raghav JG, Benchama O, Järbe TU, Bergman J, Makriyannis A. Novel C-Ring-Hydroxy-Substituted Controlled Deactivation Cannabinergic Analogues. J Med Chem. 2016 Jul 28;59(14):6903-19. doi: 10.1021/acs.jmedchem.6b00717. PubMed PMID: 27367336.
• Last Modified: Aug 20 2021